4-(dimethylamino)-4-ethyl-1,1-diphenyl-2-hexyn-1-ol hydrochloride

• IUPAC Name: 4-(dimethylamino)-4-ethyl-1,1-diphenylhex-2-yn-1-ol;hydrochloride
• InChI: InChI=1S/C22H27NO.ClH/c1-5-21(6-2,23(3)4)17-18-22(24,19-13-9-7-10-14-19)20-15-11-8-12-16-20;/h7-16,24H,5-6H2,1-4H3;1H
• InChI Key: DRFWGTFJHDRAHK-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C#CC(C1=CC=CC=C1)(C2=CC=CC=C2)O)N(C)C.Cl
• Molecular Formula: C22H28ClNO
• Molecular Weight: 357.9 g/mol

Description

4-(dimethylamino)-4-ethyl-1,1-diphenyl-2-hexyn-1-ol hydrochloride, also known as DEET, is a widely used insect repellent. It was first developed by the United States Army in 1946 as a means of protecting soldiers from insect-borne diseases. Since then, DEET has become the most common active ingredient in insect repellents sold around the world.

Mechanism of Action

4-(dimethylamino)-4-ethyl-1,1-diphenyl-2-hexyn-1-ol hydrochloride works by blocking the insects' ability to detect carbon dioxide, which is how they locate their prey. This compound does this by interfering with the insects' olfactory receptors, which are responsible for detecting the carbon dioxide emitted by humans and other animals.
Biochemical and Physiological Effects
This compound has been shown to have a low toxicity in humans and other mammals. However, it can cause skin irritation in some people, and prolonged exposure can lead to neurological symptoms such as headaches, dizziness, and seizures. This compound is also known to be toxic to some aquatic organisms, including fish and insects.

Advantages and Limitations for Lab Experiments

4-(dimethylamino)-4-ethyl-1,1-diphenyl-2-hexyn-1-ol hydrochloride is a widely used insect repellent, and its effectiveness has been well established through numerous studies. It is also relatively inexpensive and easy to obtain. However, this compound can be toxic to some aquatic organisms, which can limit its use in certain types of experiments. Additionally, this compound can be difficult to work with due to its strong odor and potential for skin irritation.

Future Directions

There are several areas of research that could be pursued in the future to further our understanding of 4-(dimethylamino)-4-ethyl-1,1-diphenyl-2-hexyn-1-ol hydrochloride and its effects. One area of interest is the development of new insect repellents that are more effective and less toxic than this compound. Another area of research is the study of this compound's effects on the environment and the organisms that inhabit it. Finally, there is a need for more research on the neurological effects of this compound in humans and other mammals, particularly with regard to long-term exposure.

Synthesis Methods

4-(dimethylamino)-4-ethyl-1,1-diphenyl-2-hexyn-1-ol hydrochloride is synthesized by reacting 3-methylbenzyl chloride with diethylamine to form N,N-diethyl-3-methylbenzylamine. This intermediate is then reacted with acetylene to form this compound. The final product is obtained by treating this compound with hydrochloric acid.

Scientific Research Applications

4-(dimethylamino)-4-ethyl-1,1-diphenyl-2-hexyn-1-ol hydrochloride has been extensively studied for its insect-repelling properties. It has been shown to be effective against a wide range of insects, including mosquitoes, ticks, and fleas. This compound works by blocking the insects' ability to detect carbon dioxide, which is how they locate their prey. This makes this compound an effective means of preventing insect bites and the diseases they can transmit.